Hoveyda-Snapper Desymmetrization Catalyst

• IUPAC Name: (2S)-N-[(2R)-3,3-dimethylbutan-2-yl]-3,3-dimethyl-2-[(1-methylimidazol-2-yl)methylamino]butanamide
• InChI: InChI=1S/C17H32N4O/c1-12(16(2,3)4)20-15(22)14(17(5,6)7)19-11-13-18-9-10-21(13)8/h9-10,12,14,19H,11H2,1-8H3,(H,20,22)/t12-,14-/m1/s1
• InChI Key: QOCLPFRRAGRCEM-TZMCWYRMSA-N
• Canonical SMILES: CC(C(C)(C)C)NC(=O)C(C(C)(C)C)NCC1=NC=CN1C
• Isomeric SMILES: C[C@H](C(C)(C)C)NC(=O)[C@H](C(C)(C)C)NCC1=NC=CN1C
• Molecular Formula: C17H32N4O
• DSSTOX Substance ID: DTXSID70474416
• Molecular Weight: 308.5 g/mol
• CAS RN: 913831-29-5

Description

The Hoveyda-Snapper Desymmetrization Catalyst, also known as the Hoveyda-Grubbs Second-Generation Catalyst or HG-II, is a form of metathesis catalyst that has been utilized to improve organic synthesis. It is a useful organocatalyst in the desymmetrization of meso diols.

Synthesis Analysis

Hoveyda, Snapper, and co-workers demonstrated that achiral 1,3-diols could be silylated with a high degree of enantioselectivity using a dipeptide-based catalyst. The same catalyst was later applied to the enantioselective silylation of triols, enabling the synthesis of the natural products cleroindicins D, F, and C.

Molecular Structure Analysis

The molecular formula of the this compound is C17H32N4O, and its molecular weight is 308.46 g/mol. The SMILES string representation is CC@@HC@@HC(C)(C)C)C(C)(C)C.

Chemical Reactions Analysis

The Hoveyda-Snapper Catalyst has been used in the desymmetrization of 1,3-diols. It has also been used in ring-closing metathesis (RCM) reactions.

Physical And Chemical Properties Analysis

The this compound has a predicted density of 1.01±0.1 g/cm3. Its melting point is 130-134°C, and its predicted boiling point is 475.0±30.0 °C.

Scientific Research Applications

Catalytic Asymmetric Vinylogous Mukaiyama-Mannich Reactions

The Hoveyda-Snapper catalyst is instrumental in catalytic asymmetric vinylogous Mukaiyama-Mannich reactions. It effectively orchestrates reactions involving pyrrole-based silyl dienolates with alkyl-substituted aldehydes, leading to high yields and significant catalyst-to-product chirality transfer. These reactions are valuable for synthesizing vicinal diamino carbonyl compounds and aza-analogues of naturally occurring compounds (Ranieri et al., 2011).

Creation of Artificial Metalloproteins

The Hoveyda-Grubbs catalyst moiety has been used to create artificial metalloproteins. By incorporating this moiety into the cleft of α-chymotrypsin, an artificial organometallic protein was constructed (Matsuo et al., 2012).

Enhancement of Catalyst Activity through Electronic Activation

Nitro-substituted Hoveyda-Grubbs metathesis catalysts have shown increased activity and stability. These catalysts operate in mild conditions and are applicable in various types of metathesis, including ring-closing, cross-metathesis, and enyne metathesis (Michrowska et al., 2004).

Diastereoselective Synthesis of P-Stereogenic Heterocycles

The Hoveyda-Grubbs II catalyst facilitates diastereoselective enyne ring-closing metathesis for the synthesis of P-stereogenic heterocycles. These products have further applications in synthetic chemistry (Harvey et al., 2010).

Microwave-Assisted Tandem Cross Metathesis

The Hoveyda-Grubbs catalyst, combined with BF3·OEt2, promotes microwave-assisted tandem cross metathesis intramolecular aza-Michael reactions. This method enhances the synthesis of β-amino carbonyl units, demonstrating the catalyst's utility in creating novel derivatives (Fustero et al., 2007).

Interdisciplinary Studies in Chemistry and Biology

Hoveyda-Grubbs-type complexes are increasingly used in interdisciplinary research fields due to their high functional group selectivity in olefin metathesis reactions. They are particularly significant for constructing hybrid olefin metathesis biocatalysts and developing in-vivo olefin metathesis reactions (Matsuo, 2021).

Olefin Metathesis of Unsaturated Fatty Acid Esters

The Hoveyda-Grubbs catalyst has been effectively used for the self-metathesis of methyl oleate and macro-monomer, showcasing its versatility in metathesis reactions with unsaturated fatty acid esters (Yinghuai et al., 2009).

Mechanism of Action

Target of Action

The primary target of the Hoveyda-Snapper Desymmetrization Catalyst, also known as (S)-N-(®-3,3-Dimethylbutan-2-yl)-3,3-dimethyl-2-(((1-methyl-1H-imidazol-2-yl)methyl)amino)butanamide, is achiral 1,3-diols . These compounds are targeted due to their potential for desymmetrization, a process that can result in the creation of chiral molecules from achiral or meso precursors .

Mode of Action

The this compound operates by silylating achiral 1,3-diols with a high degree of enantioselectivity . This catalyst is composed of three key components: a Lewis base, a chiral amine, and an amino acid . The N-methylimidazole moiety within the catalyst acts as a Lewis base . This interaction with the 1,3-diols leads to the creation of chiral molecules .

Biochemical Pathways

The this compound affects the biochemical pathway of silylation . Silylation is a process where a silicon atom is introduced into a molecule, often used in the protection of alcohols in organic synthesis. In this case, the catalyst enables the enantioselective silylation of 1,3-diols . The downstream effects include the synthesis of chiral molecules, which have wide applications in the field of drug discovery and development.

Result of Action

The result of the action of the this compound is the production of chiral molecules from achiral 1,3-diols . These chiral molecules are of significant interest in various fields, including pharmaceuticals, due to their unique properties.

Biochemical Analysis

Biochemical Properties

The Hoveyda-Snapper Desymmetrization Catalyst is made up of three simple, effective components: a Lewis base, a chiral amine, and an amino acid . The N-methylimidazole moiety acts as a Lewis base to activate the silicon electrophile . The chiral amine moiety provides steric hindrance

Molecular Mechanism

The this compound operates through a mechanism involving the activation of the silicon electrophile by the N-methylimidazole moiety . This activation allows for the desymmetrization of 1,3-diols, a process that has been demonstrated to occur with a high degree of enantioselectivity .